Cas no 1485632-36-7 (1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol)

• Product Name: 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol
• CAS No: 1485632-36-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6323209
• Update Time: 2025-05-20

1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol
• Cyclopentanol, 1-[[[2-(dimethylamino)ethyl]amino]methyl]-

• Inchi： 1S/C10H22N2O/c1-12(2)8-7-11-9-10(13)5-3-4-6-10/h11,13H,3-9H2,1-2H3
• InChI Key： QEHYSMXLYQVSOH-UHFFFAOYSA-N
• SMILES： C1(CNCCN(C)C)(O)CCCC1

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 275.7±10.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol

Comprehensive Overview of 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol (CAS No. 1485632-36-7)

1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol (CAS No. 1485632-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1485632-36-7, features a cyclopentanol backbone modified with a dimethylaminoethylamino moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its molecular structure could play a pivotal role in designing novel therapeutics.

The chemical name 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol highlights its functional groups, which include a tertiary amine and a hydroxyl group. These groups contribute to its solubility and reactivity, making it a valuable building block in organic synthesis. Recent studies have explored its use in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. Given the growing demand for neuroactive compounds, this molecule has become a subject of interest for researchers aiming to address neurological disorders.

In the context of green chemistry and sustainable synthesis, 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol has been evaluated for its potential to reduce waste and improve reaction efficiency. Its CAS registry number 1485632-36-7 is frequently searched in academic databases, reflecting its relevance in contemporary research. Additionally, its physicochemical properties, such as boiling point and logP, are critical for formulation scientists working on drug delivery systems.

The compound's synthetic pathways have been optimized to enhance yield and purity, addressing the needs of industrial-scale production. With the rise of AI-driven drug discovery, computational models have been employed to predict the bioactivity of derivatives of 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol. This aligns with the broader trend of integrating machine learning into chemical research, a topic frequently queried in search engines.

Another area of interest is the compound's potential role in catalysis. Its amine-functionalized structure makes it a candidate for asymmetric synthesis, a hot topic in organic chemistry. Researchers are also investigating its stability under various conditions, which is crucial for storage and handling in laboratory settings. These aspects are often highlighted in scientific forums and patent applications.

From a commercial perspective, the demand for high-purity 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol has increased, driven by its applications in custom synthesis and contract research organizations (CROs). Suppliers often list its CAS No. 1485632-36-7 alongside technical data sheets to cater to pharmaceutical developers. This trend underscores the compound's importance in the fine chemicals market.

In summary, 1-({2-(dimethylamino)ethylamino}methyl)cyclopentan-1-ol (CAS No. 1485632-36-7) is a multifaceted compound with broad applications in drug development, catalysis, and sustainable chemistry. Its molecular design and functional groups make it a valuable asset for researchers tackling modern challenges in healthcare and material science. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovative research.